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Propamocarb Hydrochloride Stability Profile

Property

Specification /
Condition

Value / Stability

Source | Context

Thermal Stability

Thermal
Degradation

Hydrolytic
Stability

Storage
Conditions

Stable at 55°C for 2
years

Degradation point

pH 5 (25°C)

pH 9 (25°C)

pH 14

Recommended
temperature

Container

Stable

150 °C

Half-life: ~1.3 x 107 years

Half-life: ~1.3 x 103 years

Half-life: 5 days

4°C

Tightly closed, dry, well-
ventilated place

Technical material,
long-term [1]

EU regulatory data [2]

Technical material [1]

Technical material [1]

Technical material [1]

Laboratory chemical
standard [3]

Laboratory chemical
standard [3]
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Specification /

Property . Value / Stability Source | Context
Condition

Photostability Stability to light (with Stable Technical material [1]
acetone)

Physical State Typical form at room Colourless, very hygroscopic ~ Technical material [1]
temperature crystalline solid

Frequently Asked Questions (FAQSs)

e Q1: What are the critical storage conditions to ensure propamocarb hydrochloride's stability?

o Al: The primary goal is to prevent moisture absorption, as the technical material is very
hygroscopic [1]. For long-term storage, keep the container tightly closed in a cool (e.g.,
4°C), dry, and well-ventilated place [3]. The substance is thermally stable for extended
periods at elevated temperatures (2 years at 55°C) [1], but cool storage is recommended for
laboratory standards.

¢ Q2: How stable is propamocarb hydrochloride in aqueous solutions across different pH levels?

o AZ2: Itis highly stable to hydrolysis across a wide pH range. Its half-life is exceptionally long in
acidic and neutral conditions but decreases significantly in strong alkaline environments (pH 14)
to 5 days [1]. For experimental solutions, consider pH buffering if prolonged stability in alkaline
conditions is required.

¢ Q3: What personal protective equipment (PPE) should be used when handling this compound?

o A3: Safety data sheets classify it as causing skin irritation, serious eye irritation, and may
cause an allergic skin reaction [3]. Recommended PPE includes:
= Eyel/Face Protection: Face shield and safety glasses [3].
= Skin Protection: Wear protective gloves inspected prior to use. Employ proper glove
removal technique to avoid skin contact [3].
= General Handling: Avoid inhalation of vapour or mist and contact with skin and eyes.
Wash hands before breaks and after work [3].

Experimental Stability Assessment Workflow
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For a comprehensive stability evaluation, you can follow this general workflow. Specific parameters (e.g.,

concentration, analytical method) should be defined based on your experimental goals.

Sample at Time Intervals

Start: Prepare Propamocarb
Hydrochloride Solution

;

Analyze Samples
(e.g., HPLC-MS/MS)

l

Quantify Active Substance

:

:

Divide into Aliquots

:

Apply Stress Conditions

-

Thermal Stress Hydrolytic Stress Photolytic Stress
(e.g., 54°C, 25°C, 4°C) (Buffered solutions, various pH) (Light with/without sensitizer)

Click to download full resolution via product page

Key Experimental Protocols
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e Forced Degradation (Stability-Indicating Method Development): Subject the substance to harsher
conditions than typical storage to identify potential degradation products. This includes heat (e.g.,
54°C), acidic and basic hydrolysis (e.g., 0.1IM HCI/NaOH), and oxidative stress [1]. Analyze
samples using HPLC-MS/MS to separate and characterize the parent compound from its degradation

products.

e Analysis of Residues in Plant Matrices: For determining residue levels in crops like cucumbers or
radishes, use a validated HPLC-MS/MS method. The enforcement residue definition is
"Propamocarb (sum of propamocarb and its salts expressed as propamocarb)” [4] [5]. These
methods can achieve a limit of quantification (LOQ) of 0.01 mg/kg for high-water content

commodities [4].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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